Cas no 93322-73-7 (3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid)
93322-73-7 structure
Product Name:3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid
CAS No:93322-73-7
MF:C17H14O8
MW:346.288265705109
CID:999568
PubChem ID:343381
Update Time:2025-04-20
3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid
- NSC382805
- NSC-382805
- DTXSID40321882
- 93322-73-7
-
- Inchi: 1S/C17H14O8/c1-22-9-6-10-15(8-5-13(21)25-17(8)23-10)16-14(9)7(2-3-11(18)19)4-12(20)24-16/h4,6,8,17H,2-3,5H2,1H3,(H,18,19)
- InChI Key: SOGRHNDZGHUMHI-UHFFFAOYSA-N
- SMILES: O1C2C=C(C3C(=CC(=O)OC=3C=2C2CC(=O)OC12)CCC(=O)O)OC
Computed Properties
- Exact Mass: 346.069
- Monoisotopic Mass: 346.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.507
- Boiling Point: 645.8°C at 760 mmHg
- Flash Point: 242.5°C
- Refractive Index: 1.614
3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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